Cas no 1056474-07-7 (1,4-Dimethyl-2-(2-nitroethenyl)benzene)

• Product Name: 1,4-Dimethyl-2-(2-nitroethenyl)benzene
• CAS No: 1056474-07-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5612557
• PubChem ID: 61614645
• Update Time: 2025-07-21

1,4-Dimethyl-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1056474-07-7
• 1,4-dimethyl-2-[(E)-2-nitroethenyl]benzene
• (E)-1,4-dimethyl-2-(2-nitrovinyl)benzene
• EN300-1840048
• 1,4-DIMETHYL-2-(2-NITROETHENYL)BENZENE
• ANM101400
• 1,4-Dimethyl-2-(2-nitroethenyl)benzene

• Inchi： 1S/C10H11NO2/c1-8-3-4-9(2)10(7-8)5-6-11(12)13/h3-7H,1-2H3/b6-5+
• InChI Key： XWLBANLDXLJDFZ-AATRIKPKSA-N
• SMILES： [O-][N+](/C=C/C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,4-Dimethyl-2-(2-nitroethenyl)benzene

Introduction to 1,4-Dimethyl-2-(2-nitroethenyl)benzene (CAS No. 1056474-07-7)

1,4-Dimethyl-2-(2-nitroethenyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1056474-07-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This aromatic hydrocarbon derivative features a nitro-substituted ethenyl group attached to a benzene ring with two methyl substituents at the 1 and 4 positions. The presence of both electron-withdrawing and electron-donating groups makes it a compound of significant interest for various synthetic applications.

The molecular structure of 1,4-Dimethyl-2-(2-nitroethenyl)benzene consists of a benzene core substituted with two methyl groups at the ortho positions relative to the nitroethenyl group. This arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The nitro group introduces a strong electron-withdrawing effect, which can influence the reactivity of the double bond in the ethenyl moiety, while the methyl groups enhance the compound's stability and solubility in non-polar solvents.

In recent years, 1,4-Dimethyl-2-(2-nitroethenyl)benzene has been explored for its potential applications in pharmaceutical research. The compound's ability to undergo selective functionalization at the double bond and the aromatic ring has opened avenues for the synthesis of more complex molecules. Researchers have been particularly interested in its role as a precursor in the development of novel heterocyclic compounds, which are often key structural elements in drug candidates targeting various therapeutic areas.

One of the most compelling aspects of 1,4-Dimethyl-2-(2-nitroethenyl)benzene is its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active molecules. The nitroethenyl group serves as an effective handle for these transformations, allowing for the introduction of diverse substituents while maintaining regioselectivity. This has been particularly useful in generating libraries of compounds for high-throughput screening.

Moreover, the compound has shown promise in materials science applications. Its aromatic nature and conjugated system make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune its electronic properties through substitution patterns has led to investigations into its performance as an optoelectronic material. Recent studies have demonstrated its potential in enhancing charge transport properties when incorporated into polymer blends or as a standalone component.

The synthesis of 1,4-Dimethyl-2-(2-nitroethenyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the nitration of xylene derivatives followed by selective alkylation and vinylation. Advances in catalytic methods have improved the efficiency and yield of these processes, making large-scale production more feasible. The optimization of synthetic pathways is an ongoing area of research, with particular focus on minimizing byproducts and improving atom economy.

In terms of biological activity, preliminary studies on derivatives of 1,4-Dimethyl-2-(2-nitroethenyl)benzene have suggested potential roles as intermediates in antiviral and anticancer agents. The nitro group's ability to engage in hydrogen bonding interactions with biological targets may contribute to its pharmacological relevance. While further research is needed to fully elucidate its therapeutic potential, these findings underscore its importance as a building block in medicinal chemistry.

The handling and storage of 1,4-Dimethyl-2-(2-nitroethenyl)benzene require adherence to standard laboratory protocols to ensure safety and stability. It should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper ventilation and personal protective equipment (PPE) are essential when working with this compound due to its reactivity and potential health effects associated with exposure.

As research continues to uncover new applications for 1,4-Dimethyl-2-(2-nitroethenyl)benzene, its significance in both academic and industrial settings is likely to grow. The compound's unique structural features offer a rich palette for synthetic chemists to explore, driving innovation across multiple disciplines. Whether used as a pharmaceutical intermediate or a material science component, 1,4-Dimethyl-2-(2-nitroethenyl)benzene represents a valuable asset in modern chemical research.